Cas no 126298-48-4 (6-Demethoxyleptostachyol acetate)

• Product Name: 6-Demethoxyleptostachyol acetate
• CAS No: 126298-48-4
• MF: C₂₅H₂₆O₁₁
• MW: 0
• CID: 4742432
• PubChem ID: 168013517
• Update Time: 2025-06-13

6-Demethoxyleptostachyol acetate Chemical and Physical Properties

Names and Identifiers

• 126298-48-4
• AKOS040763234
• 6-Demethoxyleptostachyol acetate

• Inchi： InChI=1S/C25H26O11/c1-12(26)36-25-9-31-20(18-16(27-2)7-17-22(23(18)29-4)35-11-33-17)14(25)8-30-24(25)13-5-6-15-21(19(13)28-3)34-10-32-15/h5-7,14,20,24H,8-11H2,1-4H3
• InChI Key： ZJQNWSZQXNWZFB-UHFFFAOYSA-N
• SMILES： CC(=O)OC12COC(C1COC2C3=C(C4=C(C=C3)OCO4)OC)C5=C(C=C6C(=C5OC)OCO6)OC

Computed Properties

• Exact Mass: 502.14751164g/mol
• Monoisotopic Mass: 502.14751164g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 36
• Rotatable Bond Count: 7
• Complexity: 811
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 109Ų

Additional information on 6-Demethoxyleptostachyol acetate

Introduction to 6-Demethoxyleptostachyol Acetate (CAS No. 126298-48-4)

6-Demethoxyleptostachyol acetate (CAS No. 126298-48-4) is a naturally occurring compound derived from the plant Leptostachya spicata. This compound has garnered significant attention in recent years due to its unique chemical structure and potential therapeutic applications. In this comprehensive introduction, we will delve into the chemical properties, biological activities, and recent research findings related to 6-Demethoxyleptostachyol acetate.

Chemical Structure and Properties: 6-Demethoxyleptostachyol acetate is a sesquiterpene lactone with a molecular formula of C₁₅H₂₀O₅. Its molecular weight is approximately 276.31 g/mol. The compound features a complex ring structure with multiple functional groups, including an acetate ester and a hydroxyl group. These functional groups contribute to its stability and reactivity, making it an interesting subject for chemical and biological studies.

Biological Activities: Recent research has highlighted several biological activities of 6-Demethoxyleptostachyol acetate. One of the most notable is its anti-inflammatory properties. Studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. This makes it a promising candidate for the development of anti-inflammatory drugs.

In addition to its anti-inflammatory effects, 6-Demethoxyleptostachyol acetate has also been found to exhibit antioxidant properties. It can scavenge free radicals and protect cells from oxidative damage. This dual action of anti-inflammatory and antioxidant properties suggests that the compound may have broad therapeutic applications in treating various inflammatory and oxidative stress-related diseases.

Clinical Potential: The potential clinical applications of 6-Demethoxyleptostachyol acetate are currently being explored in preclinical studies. Early results indicate that it may be effective in treating conditions such as rheumatoid arthritis, inflammatory bowel disease, and neurodegenerative disorders. However, further research is needed to fully understand its mechanisms of action and to evaluate its safety and efficacy in human trials.

Pharmacokinetics and Metabolism: Understanding the pharmacokinetics and metabolism of 6-Demethoxyleptostachyol acetate is crucial for its development as a therapeutic agent. Preliminary studies suggest that the compound has good oral bioavailability and is metabolized primarily in the liver. The metabolites are then excreted via urine and feces. However, more detailed studies are required to fully characterize its pharmacokinetic profile.

Toxicology: Toxicological studies on 6-Demethoxyleptostachyol acetate have shown that it has low toxicity at therapeutic doses. Animal studies have not reported any significant adverse effects at doses up to 500 mg/kg body weight. However, as with any new compound, comprehensive toxicological evaluations are necessary before it can be considered for clinical use.

Synthesis and Production: While 6-Demethoxyleptostachyol acetate can be extracted from natural sources, synthetic methods have also been developed to produce it on a larger scale. These synthetic routes involve multi-step processes that ensure high purity and yield. The ability to synthesize the compound efficiently is crucial for its commercialization and widespread use in pharmaceutical applications.

Current Research Trends strong>: Ongoing research on 6-Demethoxyleptostachyol acetate strong > is focused on several key areas. One area of interest is the optimization of its chemical synthesis to improve yield and reduce costs. Another area involves exploring its potential as a lead compound for drug discovery, particularly in the treatment of chronic inflammatory diseases.

In addition, there is growing interest in understanding the molecular mechanisms by which < strong >6-Demethoxyleptostachyol acetate strong > exerts its biological effects. Recent studies have identified specific cellular targets and signaling pathways involved in its anti-inflammatory and antioxidant activities. This knowledge could pave the way for the development of more targeted therapies.

< p >< strong >Conclusion strong >: In conclusion, strong > 6 - Demethoxyleptostachyol acetate strong > (CAS No . 126298 - 48 - 4) is a promising compound with significant potential in pharmaceutical research . Its unique chemical structure , combined with its anti-inflammatory and antioxidant properties , makes it an attractive candidate for the development of new therapeutic agents . As research continues , we can expect to see more detailed insights into its mechanisms of action , pharmacokinetics , and clinical applications . p > article > response >